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Compound of Interest

Compound Name: 4-Aminopteroylaspartic acid

Cat. No.: B1665978

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe laboratory
handling of 4-Aminopteroylaspartic acid. The information is compiled to ensure the safety of
laboratory personnel and the integrity of experiments.

Introduction

4-Aminopteroylaspartic acid is a chemical compound that requires careful handling due to its
potential hazards. This document outlines the necessary precautions, personal protective
equipment (PPE), storage, disposal, and emergency procedures. The protocols provided are
based on established safety guidelines for handling similar chemical compounds.

Hazard Identification and Safety Precautions
2.1. Hazard Classification

Based on data for closely related compounds like Aminopterin, 4-Aminopteroylaspartic acid
is expected to have the following hazard classifications:

o Acute Toxicity: Harmful if swallowed or inhaled.[1]
 Skin Irritation: Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.
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o Respiratory Irritation: May cause respiratory irritation.
e Sensitization: May cause an allergic skin reaction.[1][2]
o Germ Cell Mutagenicity: Suspected of causing genetic defects.[1]

» Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure.[1]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]
2.2. Precautionary Statements

The following precautionary statements from the Globally Harmonized System (GHS) are
crucial for handling this compound:

e Prevention:

[¢]

P201: Obtain special instructions before use.[1]

o P202: Do not handle until all safety precautions have been read and understood.[1]
o P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]

o P264: Wash skin thoroughly after handling.[1]

o P270: Do not eat, drink or smoke when using this product.[1][2]

o P271: Use only outdoors or in a well-ventilated area.[1]

o P272: Contaminated work clothing should not be allowed out of the workplace.[1][2]
o P273: Avoid release to the environment.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e Response:
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o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell. Rinse mouth.[1]

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.[1]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P308 + P313: IF exposed or concerned: Get medical advice/attention.[1]
o P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[1]
o P362 + P364: Take off contaminated clothing and wash it before reuse.[3]

o P391: Collect spillage.[1]

e Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]
o P405: Store locked up.[1]

e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Quantitative Data

Due to the limited availability of specific quantitative data for 4-Aminopteroylaspartic acid, the
following table includes data from closely related compounds for reference.
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Property Value Source Compound  Reference

2-Aminoterephthalic

Physical State Solid, Powder )
acid
2-Aminoterephthalic
Appearance Yellow ) [3]
acid
] ] 2-Aminoterephthalic
Melting Point 324 °C (decomposes) )
acid
Arelated
Water Solubility 1,000 g/L at 25 °C aminobenzene [1]
derivative
Arelated
ca. -0.09 at 25 °C, pH ]
log Pow - aminobenzene [1]
' derivative
Arelated
Acute Toxicity (Oral) LD50 Rat: 671 mg/kg aminobenzene [1]
derivative

Experimental Protocols

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE program is essential for the safe handling of 4-Aminopteroylaspartic
acid.
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PPE Category

Specification

Reference

Eye/Face Protection

Tight-sealing safety goggles.

[4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), lab coat,
and protective clothing to
prevent skin exposure. Double

gloving should be considered.

[2][5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required when
dusts are generated. For
quantities over 1 kg, a full-face
respirator should be

considered.

[2](5]

4.2. Engineering Controls

o Work with 4-Aminopteroylaspartic acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[41[7]

4.3. Handling and Storage Protocol

e Receiving and Unpacking:

o Inspect the container for any damage or leaks upon receipt.

o Wear appropriate PPE during unpacking.

o Preparation of Solutions:

o Handle the solid compound in a fume hood to avoid inhalation of dust.[1]

o Use a dedicated set of non-sparking tools for weighing and transferring the compound.
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o When dissolving, add the solid to the solvent slowly to avoid splashing.

e Storage:

o Store in a tightly closed container in a dry, well-ventilated, and locked area.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[2][4]

o The recommended storage temperature should be as indicated on the product label.[1]
4.4. Spill and Emergency Procedures
o Spill Cleanup:

o Evacuate the area and ensure adequate ventilation.

o Wear full PPE, including respiratory protection.

o For solid spills, carefully sweep up the material to avoid generating dust and place itin a
suitable, closed container for disposal.[2]

o Do not let the product enter drains.

o First Aid Measures:

(¢]

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin
with plenty of water.[1]

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.

o If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

o If swallowed: Rinse mouth and immediately make the victim drink water (two glasses at
most). Consult a physician.[1]

4.5. Waste Disposal
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» Dispose of waste materials in accordance with local, state, and federal regulations.

e The compound and its container must be disposed of as hazardous waste at an approved
waste disposal plant.[1]

Visualizations
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Caption: Workflow for the safe laboratory handling of 4-Aminopteroylaspartic acid.
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Caption: Emergency first aid protocol for exposure to 4-Aminopteroylaspartic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling of 4-Aminopteroylaspartic Acid:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665978#safe-laboratory-handling-of-4-
aminopteroylaspartic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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